Erbium;silver

• CAS No.: 12002-65-2
• Molecular Formula: AgEr
• Molecular Weight: 275.13 g/mol
• IUPAC Name: erbium;silver
• InChI: InChI=1S/Ag.Er
• InChI Key: JLKGLVHGFTWOSK-UHFFFAOYSA-N
• Canonical SMILES: [Ag].[Er]

Description

Erbium;silver is a compound that combines the properties of erbium and silver. Erbium is a rare-earth element with the atomic number 68, known for its silvery-white appearance and its use in various high-tech applications . Silver, with the atomic number 47, is a well-known precious metal with excellent conductivity and antimicrobial properties . The combination of these two elements results in a compound with unique properties that are valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of erbium;silver compounds typically involves the reaction of erbium salts with silver salts under controlled conditions. One common method is the co-precipitation technique, where erbium nitrate and silver nitrate are dissolved in water and then precipitated using a suitable base, such as sodium hydroxide . The resulting precipitate is then filtered, washed, and dried to obtain the this compound compound.

Industrial Production Methods

Industrial production of this compound compounds often involves more sophisticated techniques, such as chemical vapor deposition (CVD) or sol-gel methods. These methods allow for precise control over the composition and morphology of the resulting compound, making them suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Erbium;silver compounds can undergo various types of chemical reactions, including:

Oxidation: this compound can be oxidized to form erbium oxide and silver oxide.

Reduction: The compound can be reduced back to its metallic form using reducing agents such as hydrogen gas or carbon monoxide.

Substitution: This compound can participate in substitution reactions where one of the elements is replaced by another element or group.

Common Reagents and Conditions

Oxidation: Oxygen gas, elevated temperatures.

Reduction: Hydrogen gas, carbon monoxide, high temperatures.

Substitution: Various halides or other reactive groups.

Major Products Formed

Oxidation: Erbium oxide (Er₂O₃), silver oxide (Ag₂O).

Reduction: Metallic erbium, metallic silver.

Substitution: Various substituted erbium or silver compounds.

Scientific Research Applications

Erbium;silver compounds have a wide range of scientific research applications, including:

Chemistry: Used as catalysts in various chemical reactions due to their unique electronic properties.

Biology: Employed in biological imaging and as contrast agents in medical diagnostics.

Medicine: Utilized in the development of antimicrobial coatings for medical devices and implants.

Industry: Applied in the production of high-performance optical fibers and lasers.

Mechanism of Action

The mechanism of action of erbium;silver compounds is primarily based on the unique properties of both elements. Erbium ions can absorb and emit light at specific wavelengths, making them useful in optical applications . Silver ions, on the other hand, exhibit strong antimicrobial properties by disrupting the cell membranes of bacteria and generating reactive oxygen species (ROS) that damage cellular components .

Comparison with Similar Compounds

Similar Compounds

Erbium oxide (Er₂O₃): A compound of erbium used in optical applications and as a dopant in various materials.

Silver oxide (Ag₂O): A compound of silver with strong antimicrobial properties.

Erbium-doped fiber amplifiers (EDFA): Used in telecommunications to amplify optical signals.

Uniqueness

Erbium;silver compounds combine the optical properties of erbium with the antimicrobial properties of silver, making them unique and versatile for various applications. This combination is not commonly found in other compounds, providing a distinct advantage in fields such as medical diagnostics and high-performance materials .